4-isobutyl-N-(4-methylbenzyl)benzenesulfonamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-4-(2-methylpropyl)benzenesulfonamide
• InChI: InChI=1S/C18H23NO2S/c1-14(2)12-16-8-10-18(11-9-16)22(20,21)19-13-17-6-4-15(3)5-7-17/h4-11,14,19H,12-13H2,1-3H3
• InChI Key: ZNYJOJJZKXENEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNS(=O)(=O)C2=CC=C(C=C2)CC(C)C
• Molecular Formula: C18H23NO2S
• Molecular Weight: 317.4 g/mol

Description

4-isobutyl-N-(4-methylbenzyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential use as a drug candidate. This sulfonamide derivative has shown promising results in various scientific research studies, particularly in the field of medicinal chemistry.

Scientific Research Applications

The sulfonamide derivative has been extensively studied for its potential use as a drug candidate. It has shown promising results in various scientific research studies, particularly in the field of medicinal chemistry. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Mechanism of Action

The mechanism of action of 4-isobutyl-N-(4-methylbenzyl)benzenesulfonamide is not fully understood. However, it has been proposed that it acts as an inhibitor of certain enzymes and proteins involved in various cellular processes. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response. It has also been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-isobutyl-N-(4-methylbenzyl)benzenesulfonamide have been extensively studied. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been found to inhibit the growth of cancer cells and induce apoptosis, a process that leads to programmed cell death. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. It has also been found to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 4-isobutyl-N-(4-methylbenzyl)benzenesulfonamide in lab experiments include its potential use as a drug candidate, its ability to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties, and its ability to inhibit the growth of cancer cells and induce apoptosis. The limitations of using this compound in lab experiments include its potential toxicity, its limited solubility in water, and its potential side effects.

Future Directions

There are several future directions for research on 4-isobutyl-N-(4-methylbenzyl)benzenesulfonamide. These include further studies on its mechanism of action, its potential use as a drug candidate, and its potential side effects. Further studies are also needed to determine its efficacy in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Additionally, further studies are needed to determine its potential toxicity and its optimal dosage for therapeutic use.
Conclusion:
In conclusion, 4-isobutyl-N-(4-methylbenzyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential use as a drug candidate. Its synthesis method has been found to be reliable and efficient. It has shown promising results in various scientific research studies, particularly in the field of medicinal chemistry. It exhibits anti-inflammatory, anti-cancer, and anti-bacterial properties, and has been found to inhibit the growth of cancer cells and induce apoptosis. However, further studies are needed to determine its mechanism of action, its potential use as a drug candidate, and its potential side effects.

Synthesis Methods

The synthesis of 4-isobutyl-N-(4-methylbenzyl)benzenesulfonamide involves the reaction of 4-methylbenzenesulfonyl chloride with isobutylamine in the presence of a base such as triethylamine. The reaction takes place under anhydrous conditions and the resulting product is purified through crystallization. This synthesis method has been reported in various scientific research articles and has been found to be reliable and efficient.